2,2-difluoro-N-(4-methylphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide

• IUPAC Name: 2,2-difluoro-N-(4-methylphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C16H12F5NO2/c1-10-5-7-12(8-6-10)22-14(23)16(20,21)24-13-4-2-3-11(9-13)15(17,18)19/h2-9H,1H3,(H,22,23)
• InChI Key: DXIJENYEKYEOEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(OC2=CC=CC(=C2)C(F)(F)F)(F)F
• Molecular Formula: C16H12F5NO2
• Molecular Weight: 345.26 g/mol

Description

2,2-Difluoro-N-(4-methylphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide, also known as F-MPA, is a small molecule used in scientific research. It is a fluorinated derivative of the commonly used drug Methylphenidate (Ritalin), and has been used in a number of studies for its potential applications in neuroscience, biochemistry, and physiology. F-MPA has been shown to act as a selective inhibitor of the dopamine transporter (DAT), and to have effects on dopamine, serotonin, and norepinephrine levels in the brain.

Scientific Research Applications

Photochemical Studies

Photoreactions of Flutamide

Although not directly related to "2,2-difluoro-N-(4-methylphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide," studies on flutamide, a compound with similar fluorinated characteristics, provide insights into photochemical behaviors. Flutamide undergoes distinct photoreactions in acetonitrile and 2-propanol, indicating the potential of fluorinated compounds like this compound for studying solvent-specific photochemical pathways (Watanabe, Fukuyoshi, & Oda, 2015).

Synthetic Chemistry Applications

Synthesis of Fluorinated Compounds

Research into synthesizing and characterizing novel fluorinated compounds, such as perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], demonstrates the utility of fluorinated structures in creating new chemicals with potential applications in pharmaceuticals, agrochemicals, and materials science. This illustrates the broader context of research into compounds like this compound (Banks, Besheesh, & Tsiliopoulos, 1996).

Precursors for 3,3‐Difluoroazetidinones

Difluoro(trimethylsilyl)acetamides, related to the target compound, serve as precursors for synthesizing 3,3-difluoroazetidinones. This application underscores the importance of fluorinated acetamides in synthesizing novel organic structures with potential pharmacological properties (Bordeau, Frébault, Gobet, & Picard, 2006).

Materials Science

Optical Properties and Indicators

The study of orcinolic derivatives, including compounds with structural similarities to this compound, provides insights into the synthesis and optical properties of materials that could serve as indicators in various applications. This research highlights the utility of fluorinated compounds in developing materials with specific optical characteristics (Wannalerse et al., 2022).